Asatone

Core Science & Biosynthesis

Natural occurrence and biological sources of acetone

An In-depth Technical Guide on the Natural Occurrence and Biological Sources of Acetone (B3395972)

Introduction

Acetone (CH₃COCH₃), also known as propanone or dimethyl ketone, is the simplest and most commercially significant member of the ketone family. It is a volatile, colorless, and flammable liquid with a characteristically pungent, sweetish odor.[1] While widely recognized for its extensive use as an industrial solvent for plastics, fibers, drugs, and other chemicals, acetone is also a naturally occurring compound found throughout the environment and is a key metabolite in many biological organisms, from microbes to mammals.[1][2]

This technical guide provides a comprehensive overview of the natural and biological origins of acetone. It is intended for researchers, scientists, and drug development professionals, offering detailed information on its environmental presence, its synthesis and catabolism within living systems, quantitative data on its prevalence, and the experimental protocols used for its detection and measurement.

Natural Occurrence of Acetone (Non-biological)

Acetone is a naturally occurring chemical in the environment, released from both geological and combustion processes.[3] Industrial processes, however, contribute more acetone to the environment than natural ones.[1] Once in the atmosphere, acetone is moderately persistent, with about half of the total amount being broken down by sunlight or other chemicals within approximately 22 days.[3]

Key non-biological natural sources include:

• Volcanic Gases: Acetone is a component of gases released during volcanic eruptions.[1][2]

• Forest Fires: It is produced and released into the atmosphere through the incomplete combustion of biomass during forest fires.[1][2]

• Geological Processes: Acetone can be found in gases emanating from certain geological formations, including deep-sea vents.

Biological Sources of Acetone

Acetone is synthesized and metabolized by a wide array of organisms, playing distinct roles in their metabolic processes.

Mammalian Production (Humans and Animals)

In mammals, acetone is an endogenous compound produced continuously as a byproduct of normal metabolic processes, specifically ketogenesis.[4][5] The liver is the primary site of ketone body production.[5][6]

The process begins with the breakdown of fatty acids (lipolysis) into acetyl-CoA.[7][8] When carbohydrate availability is low—due to prolonged fasting, strenuous exercise, or a high-fat, low-carbohydrate (ketogenic) diet—the influx of acetyl-CoA from fatty acid oxidation exceeds the processing capacity of the citric acid cycle.[6][9] The excess acetyl-CoA is shunted into the ketogenesis pathway, leading to the formation of the three primary ketone bodies: acetoacetate (B1235776), β-hydroxybutyrate, and acetone.[6][10]

Acetoacetate can be spontaneously or enzymatically (via acetoacetate decarboxylase) converted to acetone through decarboxylation.[4][7][11] Unlike the other two ketone bodies, which are efficiently used by extrahepatic tissues (like the brain, heart, and skeletal muscle) for energy, acetone was historically considered a metabolic dead-end.[6][12] However, it is now understood that acetone can be metabolized, albeit more slowly, back into glucose precursors like pyruvate (B1213749) and lactate.[4][13]

Endogenous acetone levels can fluctuate significantly and serve as a critical biomarker for metabolic states:

• Nutritional Ketosis: Achieved through ketogenic diets or fasting, leading to elevated but controlled levels of ketone bodies.[4][9] Blood ketone levels in this state are typically between 0.5 and 3.0 mmol/L.[14]

• Diabetic Ketoacidosis (DKA): A life-threatening condition, primarily in individuals with uncontrolled type 1 diabetes, where a lack of insulin (B600854) leads to runaway ketone production, causing a sharp and dangerous increase in blood acidity.[4][6] Acetone levels in blood can exceed 3.0 mmol/L, and its characteristic fruity smell on the breath is a key diagnostic sign.[6][14]

Acetone is distributed throughout the body and is eliminated via exhalation in the breath, excretion in urine, and metabolic conversion.[4][5]

Plant and Insect Production

Acetone is also found throughout the plant kingdom and in insects.

• Plants and Trees: It is a natural component of many fruits and vegetables.[3][15] Some plants can also generate acetone through specific metabolic pathways, such as the decomposition of cyanogenic glucosides.[16]

• Insects: Acetone is a known metabolic product in insects and its vapors have demonstrated insecticidal properties.[17]

Microbial Production and Metabolism

Microorganisms exhibit diverse metabolic capabilities related to acetone.

• Production: Certain anaerobic bacteria, particularly those of the genus Clostridium, produce acetone as a major end-product of fermentation in a process known as Acetone-Butanol-Ethanol (ABE) fermentation.[16] This pathway involves the decarboxylation of acetoacetate, similar to the process in mammals.[16]

• Degradation: Many aerobic and anaerobic bacteria can utilize acetone as their sole source of carbon and energy.[18][19] They employ several distinct metabolic pathways to initiate its degradation, including carboxylation to acetoacetate, terminal hydroxylation to form acetol (hydroxyacetone), or activation via a Baeyer-Villiger monooxygenase to produce methyl acetate.[16][18]

Quantitative Data on Acetone Levels

The concentration of acetone varies widely depending on the source and the physiological or environmental conditions. The following tables summarize typical quantitative data from the literature.

Table 1: Acetone Concentration in Environmental and Biological Samples

Sample Type	Condition	Typical Concentration	Reference(s)
Ambient Air	Remote / Rural	< 1 ppb	[15]
	Urban	~6.9 ppb	[15]
Human Breath	Healthy Individuals	300 - 900 ppb	[14][20]
	Nutritional Ketosis	Can be elevated up to 40 ppm	[20]
	Diabetic Individuals	> 1800 ppb (> 1.8 ppm)	[14][20][21]
Human Blood	Healthy Individuals	< 0.6 mmol/L	[6]
	Nutritional Ketosis	0.5 - 3.0 mmol/L	[14]
	Diabetic Ketoacidosis	> 3.0 mmol/L	[14]
Human Urine	Healthy Individuals	Trace amounts	[4]

| | Ketogenic States | Elevated levels, often measured semi-quantitatively |[6] |

Metabolic Pathways Involving Acetone

The synthesis and breakdown of acetone are governed by specific enzymatic pathways, which are crucial for understanding metabolic regulation and disease states.

Acetone Biosynthesis in Mammals (Ketogenesis)

The primary pathway for acetone production in mammals is through ketogenesis in the liver, initiated by the breakdown of fatty acids. The final step is the decarboxylation of acetoacetate.

Diagram 1: Mammalian Ketogenesis Pathway.

Acetone Catabolism in Mammals

Acetone is metabolized in the liver via gluconeogenic pathways. A primary route involves cytochrome P450 2E1 (CYP2E1), which is inducible by acetone, ethanol, or fasting.[4][11]

Diagram 2: Primary Mammalian Acetone Catabolism Pathways.

Microbial Acetone Catabolism

Microbes utilize several distinct strategies to initiate the breakdown of acetone for use as a carbon source.

Diagram 3: Major Microbial Acetone Degradation Pathways.

Experimental Protocols for Acetone Quantification

Accurate quantification of acetone in biological matrices is essential for clinical diagnostics and metabolic research. Various analytical techniques are employed, each with specific protocols, advantages, and limitations.

Quantification in Liquid Samples (Blood, Urine)

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are standard methods for analyzing acetone in blood, plasma, and urine.[22][23]

This method often requires derivatization of acetone to create a chromophore that can be detected by a UV-Vis detector. A common derivatizing agent is 2,4-dinitrophenylhydrazine (B122626) (2,4-DNPH), which reacts with ketones to form a stable 2,4-dinitrophenylhydrazone derivative.[23][24]

Protocol Outline:

• Sample Collection: Collect whole blood in appropriate anticoagulant tubes (e.g., EDTA, heparin) or collect a mid-stream urine sample.

• Sample Preparation:

  • For blood, centrifuge to separate plasma or serum.

  • Perform protein precipitation by adding a solvent like acetonitrile, then centrifuge to remove precipitated proteins.

• Derivatization: Add an acidic solution of 2,4-DNPH to the supernatant and incubate to allow for the reaction to complete.

• HPLC Analysis:

  • Inject the derivatized sample into an HPLC system.

  • Column: A reverse-phase C18 column is typically used.[24]

  • Mobile Phase: A gradient elution with a mixture of organic solvents (e.g., methanol, acetonitrile) and water is common.[24]

  • Detection: Monitor the effluent with a UV-Vis or Diode Array Detector (DAD) at the maximum absorbance wavelength of the acetone-2,4-DNPH derivative (e.g., 365 nm).[23]

• Quantification: Determine the concentration by comparing the peak area of the sample to a calibration curve prepared from acetone standards.[24]

Diagram 4: Workflow for Acetone Quantification by HPLC.

Quantification in Gaseous Samples (Breath)

Breath analysis is a non-invasive method for monitoring endogenous acetone. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for its accuracy and sensitivity.[21]

Protocol Outline:

• Sample Collection: Collect end-tidal breath samples in inert containers, such as Tedlar™ bags, to prevent analyte loss.[21]

• Pre-concentration/Derivatization:

  • Breath acetone is present at low (ppb to ppm) concentrations, often requiring a pre-concentration step.

  • Solid-Phase Microextraction (SPME) is a common technique. A fiber coated with a suitable sorbent is exposed to the breath sample, where acetone and other volatile organic compounds (VOCs) adsorb onto the fiber.[21][25]

  • On-fiber derivatization can be used to enhance sensitivity.[21]

• GC-MS Analysis:

  • The SPME fiber is inserted into the heated injection port of the gas chromatograph, where the adsorbed analytes are thermally desorbed onto the GC column.

  • GC Separation: The VOCs are separated based on their boiling points and interaction with the column's stationary phase.

  • MS Detection: As compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The mass spectrometer identifies compounds based on their unique mass-to-charge ratio (m/z) and fragmentation pattern.

• Quantification: The concentration is determined using a calibration curve generated from gas standards of known acetone concentrations.

Diagram 5: Workflow for Breath Acetone Analysis by GC-MS.

Conclusion

Acetone is a ubiquitous molecule, present not only as a major industrial chemical but also as a natural product of geological activity, biomass combustion, and intricate biological pathways. In mammals, it is a key indicator of metabolic status, with its concentration in breath, blood, and urine providing a valuable window into fatty acid metabolism and serving as a critical biomarker for monitoring ketogenic diets and diagnosing diabetic ketoacidosis. Its production and utilization by microorganisms and plants further highlight its diverse roles in the biosphere. The continued development of sensitive and specific analytical protocols for acetone quantification is paramount for advancing clinical diagnostics, metabolic research, and our understanding of its overall environmental and biological significance.

References

• 1. Acetone | CH3-CO-CH3 | CID 180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What is acetone? Uses, risks, and more [medicalnewstoday.com]
• 3. Acetone | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 4. Acetone - Wikipedia [en.wikipedia.org]
• 5. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Acetone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Biochemistry, Ketogenesis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Acetone in the body: health and disease presence. [wisdomlib.org]
• 9. perfectketo.com [perfectketo.com]
• 10. Acetone as biomarker for ketosis buildup capability - a study in healthy individuals under combined high fat and starvation diets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. acetone degradation I (to methylglyoxal) | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. ruled.me [ruled.me]
• 13. On the mammalian acetone metabolism: from chemistry to clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Acetone in breath analysis | NDIR Gas Sensors - Olythe [olythe.io]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. New Insights into Acetone Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. microbiologyresearch.org [microbiologyresearch.org]
• 20. Sensing Technologies for Detection of Acetone in Human Breath for Diabetes Diagnosis and Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Blood Ketone Bodies and Breath Acetone Analysis and Their Correlations in Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Determination of the concentration and specific activity of acetone in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Quantitative Clinical Diagnostic Analysis of Acetone in Human Blood by HPLC: A Metabolomic Search for Acetone as Indicator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Quantitative Clinical Diagnostic Analysis of Acetone in Human Blood by HPLC: A Metabolomic Search for Acetone as Indicator - PMC [pmc.ncbi.nlm.nih.gov]
• 25. repository.up.ac.za [repository.up.ac.za]

Synthesis and industrial production of acetone

An In-depth Technical Guide to the Synthesis and Industrial Production of Acetone (B3395972)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetone ((CH₃)₂CO), a colorless, volatile, and flammable liquid, is the simplest and most commercially significant ketone. It serves as a crucial solvent in numerous industrial and laboratory applications, including in the pharmaceutical industry for drug formulation and as a cleaning agent. Furthermore, it is a key chemical intermediate for the synthesis of compounds such as methyl methacrylate (B99206) and bisphenol A. This technical guide provides a comprehensive overview of the primary industrial methods for acetone synthesis, detailing the underlying chemical principles, process workflows, and relevant quantitative data. The guide focuses on the dominant cumene (B47948) process, the dehydrogenation of isopropanol (B130326), and the direct oxidation of propylene (B89431), while also touching upon biotechnological routes. Detailed experimental methodologies, comparative data tables, and process flow diagrams are provided to offer a thorough understanding for research, development, and scale-up activities.

Principal Industrial Synthesis Routes

The global production of acetone is dominated by a few key chemical processes. The choice of method is often dictated by factors such as feedstock availability, energy costs, and the market demand for co-products.

• The Cumene Process: This is the most prevalent industrial method, accounting for approximately 83% of global acetone production. It is a co-production process, yielding both phenol (B47542) and acetone. The economic viability of this process is therefore tied to the demand for both chemicals.

• Dehydrogenation of Isopropyl Alcohol (IPA): This process involves the catalytic dehydrogenation of isopropanol to produce acetone and hydrogen. It is a direct route to high-purity acetone.

• Direct Oxidation of Propylene (Wacker-Hoechst Process): This method involves the direct oxidation of propylene to acetone using a catalyst system.

• Biotechnological Fermentation (ABE Process): The Acetone-Butanol-Ethanol (ABE) fermentation process is a historical method that has seen renewed interest due to its use of renewable feedstocks.

The Cumene Process

The cumene process, also known as the Hock process, is a three-step industrial synthesis that converts two low-cost starting materials, benzene (B151609) and propylene, into the more valuable phenol and acetone.

Process Chemistry and Workflow

The process can be broken down into three main stages:

• Friedel-Crafts Alkylation: Benzene is alkylated with propylene to produce cumene (isopropylbenzene). This reaction is typically carried out in the gas phase at high pressure and temperature in the presence of a Lewis acid catalyst, such as phosphoric acid.

• Air Oxidation of Cumene: The cumene is then oxidized with air to form cumene hydroperoxide (CHP). This is a radical chain reaction that takes place in an alkaline environment to prevent premature cleavage of the hydroperoxide.

• Acid-Catalyzed Cleavage of CHP: The concentrated cumene hydroperoxide is cleaved in an acidic medium (Hock rearrangement) to yield phenol and acetone. The cleavage is highly exothermic and is performed under controlled temperature conditions.

The resulting mixture is then subjected to a series of distillation steps to separate and purify the acetone and phenol products from byproducts like α-methylstyrene and acetophenone.

Process Flow Diagram

Caption: Workflow for the Cumene Process.

Experimental Protocol / Industrial Methodology

Step 1: Cumene Synthesis (Alkylation)

• Reactants: Benzene and propylene.

• Catalyst: Solid phosphoric acid or a Lewis acid like aluminum halides.

• Conditions: The reactants are compressed to a pressure of approximately 30 standard atmospheres and heated to 250 °C.

• Procedure: Benzene and propylene are fed into a fixed-bed reactor containing the catalyst. The alkylation reaction occurs, forming cumene. The reactor effluent is cooled, and excess benzene is recovered and recycled.

Step 2: Cumene Hydroperoxide Formation (Oxidation)

• Reactants: Cumene and oxygen from the air.

• Conditions: The reaction is carried out in the liquid phase at a temperature range of 80-120 °C and in an alkaline environment (e.g., sodium carbonate solution) to maintain a pH of 8.5-10.5.

• Procedure: Cumene is fed into an oxidation reactor, and compressed air is bubbled through the liquid. The reaction is a free-radical autoxidation. The cumene conversion is typically kept between 20-30% to minimize the formation of byproducts. The resulting mixture, containing CHP, unreacted cumene, and byproducts, is then sent to a concentration stage.

**Step 3:

An In-depth Technical Guide to the Physical and Chemical Properties of Propanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propanone, commonly known as acetone (B3395972), is the simplest and most commercially significant ketone.[1][2] Its unique combination of physical and chemical properties makes it an indispensable solvent in a vast array of industrial and laboratory applications, including in the pharmaceutical sector for drug formulation and synthesis.[3][4][5][6] This technical guide provides a comprehensive overview of the core physical and chemical characteristics of propanone, detailed experimental protocols for their determination, and a discussion of its key chemical reactions relevant to research and development.

Physical Properties of Propanone

Propanone is a colorless, volatile, and flammable liquid with a characteristic pungent, fruity odor.[1][2][3] Its high miscibility with water and many organic solvents makes it a versatile solvent.[1][3] The key physical properties of propanone are summarized in the tables below.

Table 1: General and Physical Properties of Propanone

Property	Value
Synonyms	Acetone, Dimethyl ketone, 2-Propanone
Chemical Formula	C₃H₆O[3][4]
Molecular Weight	58.08 g/mol [1]
Appearance	Colorless liquid[3]
Odor	Fragrant, sweet, pungent[3]
Melting Point	-94.9 °C[2]
Boiling Point	56.08 °C[2]
Density	0.7845 g/cm³ (at 25 °C)[2]
Solubility in Water	Miscible[1][2][3]
Vapor Pressure	24 kPa (at 20 °C)
Flash Point	-20 °C[7]
Autoignition Temperature	465 °C

Table 2: Spectroscopic Data of Propanone

Spectroscopic Technique	Key Data Points
¹H NMR (in CDCl₃)	δ 2.16 ppm (singlet, 6H)[8]
¹³C NMR (in CDCl₃)	δ 30.6 ppm (CH₃), δ 206.7 ppm (C=O)
Infrared (IR) Spectroscopy	Strong, sharp peak at ~1715 cm⁻¹ (C=O stretch)[9]
Mass Spectrometry (MS)	Molecular ion (M⁺) peak at m/z = 58; Base peak at m/z = 43 ([CH₃CO]⁺)[10]

Chemical Properties and Reactivity

Propanone's chemistry is dominated by the carbonyl group, which imparts polarity and a site for nucleophilic attack. It exhibits keto-enol tautomerism, though the keto form is overwhelmingly favored at equilibrium.[2][3]

Nucleophilic Addition Reactions

Compared to aldehydes, propanone is less reactive towards nucleophiles. This is due to the electron-donating effect of the two methyl groups, which reduces the electrophilicity of the carbonyl carbon, and steric hindrance.[11][12][13]

Aldol Condensation

In the presence of a base or acid, propanone can undergo self-condensation to form diacetone alcohol, which can then dehydrate to form mesityl oxide. This reaction is a classic example of C-C bond formation.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. byjus.com [byjus.com]
• 4. phillysim.org [phillysim.org]
• 5. infrared spectrum of propanone prominent wavenumbers cm-1 detecting ketone functional groups present finger print for identification of acetone image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. mass spectrum of propanone fragmentation pattern of m/z m/e ions for analysis and identification of acetone image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Synthesis of propanone - Synthesis of propanone - Properties and uses of ketones - Alcohols, aldehydes and ketones - Organic Chemistry - Advanced Student Experiments - Chemistry [leybold-shop.com]
• 8. CBSE Notes, Papers, NCERT Solutions [nextgurukul.in]
• 9. Haloform Reaction [organic-chemistry.org]
• 10. propanone low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 acetone 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. youtube.com [youtube.com]
• 12. Haloform reaction - Wikipedia [en.wikipedia.org]
• 13. explaining theory of magnetic resonance spectroscopy how NMR spectrometer works chemical shift data table magnetic moment of a proton alignment of poles radio frequency quantum levels absorption and emission [docbrown.info]

Protocols & Analytical Methods

Application Notes and Protocols for Using Acetone in Laboratory Glassware Rinsing and Drying

For Researchers, Scientists, and Drug Development Professionals

Application Note: The Role of Acetone (B3395972) in Expediting Laboratory Workflow

Acetone is a widely utilized solvent in laboratory settings for the critical final step of cleaning glassware. Its primary application in this context is to serve as a rinsing and drying agent following aqueous washing. The effectiveness of acetone stems from its chemical and physical properties, which offer a significant advantage in preparing glassware for immediate use, thereby accelerating experimental workflows.

Acetone is a polar, aprotic solvent that is miscible with water in all proportions. This miscibility allows it to effectively displace residual water from the surface of glassware after washing and deionized water rinses. Following the removal of the aqueous film, acetone's high volatility and low boiling point (56°C) facilitate rapid evaporation at room temperature, leaving the glassware dry.[1][2] This is a significant time-saving measure compared to oven-drying or air-drying, which can be time-consuming and may not be suitable for all types of volumetric glassware. For reactions or preparations that are sensitive to water, a final rinse with a high-purity grade of acetone is a crucial step to ensure an anhydrous environment.

The choice of acetone grade is critical and depends on the sensitivity of the subsequent application. For general purpose cleaning, a technical grade may suffice. However, for sensitive analytical techniques such as chromatography, or in the synthesis of pharmaceuticals where trace residues can interfere with results or patient safety, a high-purity grade such as ACS Reagent Grade or USP Grade is mandatory.[3] These higher grades have stringent limits on impurities, including water content and non-volatile residues.[4]

While highly effective, the use of acetone is not without limitations. It is not an effective solvent for removing ionic salts, which are better rinsed away with water.[5] Furthermore, if a lower-purity grade of acetone containing dissolved impurities is used, these can be deposited on the glassware surface upon evaporation, potentially contaminating future experiments.

Safety Considerations: Acetone is a highly flammable liquid and poses a significant fire hazard in the laboratory.[6] Its vapors are also heavier than air and can travel to ignition sources. Therefore, all procedures involving acetone should be conducted in a well-ventilated area or within a fume hood. Appropriate personal protective equipment (PPE), including safety goggles and chemical-resistant gloves (nitrile or butyl rubber), must be worn to prevent eye and skin contact.[7] Proper storage in flammable-safe cabinets and adherence to hazardous waste disposal protocols are imperative for maintaining a safe laboratory environment.

Quantitative Data Summary

The selection of an appropriate grade of acetone is crucial for minimizing residue and ensuring the purity of the rinsed glassware. The following table summarizes the specifications for a common high-purity grade of acetone.

Parameter	Specification (ACS Reagent Grade)	Significance in Glassware Rinsing
Assay	≥99.5%	High purity minimizes the introduction of contaminants.
Water Content	≤0.5%	A low water content is essential for the solvent's drying efficiency.[4]
Residue after Evaporation	≤0.001%	This is a critical parameter that indicates the amount of non-volatile impurities that could be left on the glassware surface.[4]
Titratable Acid	≤0.0003 meq/g	Limits acidic residues that could alter the pH of subsequent reactions.
Titratable Base	≤0.0006 meq/g	Limits basic residues that could alter the pH of subsequent reactions.
Aldehyde (as HCHO)	≤0.002%	Aldehydes are reactive impurities that can interfere with certain chemical processes.
Isopropyl Alcohol	≤0.05%	A common impurity that is less volatile than acetone and could prolong drying time.
Methanol	≤0.05%	Another potential solvent impurity.

Experimental Protocols

Protocol for Rinsing and Drying Laboratory Glassware with Acetone

This protocol outlines the standard procedure for the final rinsing and drying of laboratory glassware using acetone.

Materials:

• Clean, washed, and deionized water-rinsed laboratory glassware

• ACS Reagent Grade Acetone in a labeled wash bottle

• Appropriate PPE (safety goggles, chemical-resistant gloves, lab coat)

• Fume hood

• Waste container for halogenated organic solvents

Procedure:

• Preparation: Ensure that the glassware has been thoroughly cleaned with a suitable laboratory detergent and rinsed multiple times with tap water, followed by a final rinse with deionized water.

• Safety Precautions: Perform all subsequent steps in a certified fume hood. Don appropriate PPE.

• Initial Acetone Rinse: Add a small volume of acetone to the glassware, ensuring to coat the entire inner surface by swirling or tilting the vessel. For a 100 mL beaker, 5-10 mL of acetone is typically sufficient.

• Waste Disposal: Decant the acetone rinse into a designated organic waste container. Do not pour acetone down the drain.

• Second Acetone Rinse: Repeat the rinsing process (step 3) with a fresh aliquot of acetone to ensure maximum removal of residual water.

• Final Rinse and Draining: Perform a third and final rinse with acetone. After decanting the acetone into the waste container, invert the glassware on a clean, chemical-resistant drying rack and allow the residual acetone to evaporate completely. The rapid evaporation of acetone will leave the glassware dry and ready for use.

• Accelerated Drying (Optional): For immediate use, a gentle stream of dry, inert gas (e.g., nitrogen) can be used to accelerate the evaporation of the final traces of acetone. Avoid using compressed air from house lines as this can introduce oil and particulate contaminants. Alternatively, placing the glassware in a warm oven for a short period can also expedite drying.[6]

Protocol for the Gravimetric Determination of Residual Moisture in Glassware

This protocol describes a method to quantify the amount of residual water remaining on a glass surface after rinsing with acetone.

Materials:

• Cleaned and deionized water-rinsed 100 mL beakers (or other glassware to be tested)

• ACS Reagent Grade Acetone

• Analytical balance (readable to 0.1 mg)

• Drying oven (set to 110°C)

• Desiccator

• Tongs

Procedure:

• Initial Drying: Place the cleaned and deionized water-rinsed beakers in a drying oven at 110°C for at least 1 hour to ensure they are completely dry.

• Cooling and Taring: Using tongs, transfer the hot beakers to a desiccator and allow them to cool to room temperature. Once cooled, weigh each beaker on an analytical balance and record the mass (m_initial).

• Wetting: Add a defined volume of deionized water (e.g., 10 mL) to each beaker and swirl to ensure the entire inner surface is wetted. Discard the water.

• Acetone Rinsing:

  • Test Group: For the beakers in the test group, rinse with a defined volume of acetone (e.g., 10 mL) a specified number of times (e.g., 1, 2, or 3 rinses). After the final rinse, allow the beaker to air-dry in the fume hood for a set amount of time.

  • Control Group: For the control group beakers, do not rinse with acetone. Allow them to air-dry for the same amount of time as the test group.

• Final Weighing: After the specified drying time, reweigh each beaker and record the mass (m_final).

• Calculation: The mass of the residual moisture is calculated as: Residual Moisture (g) = m_final - m_initial

• Data Analysis: Compare the residual moisture in the acetone-rinsed beakers to the control group to determine the efficiency of the acetone rinse for water removal.

Visualizations

References

• 1. 182.160.97.198:8080 [182.160.97.198:8080]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. Comparing Lab-Grade Solvents: Ethanol, Isopropanol, and More [rmreagents.com]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. How to dry glassware?Which method is better? [utstesters.com]
• 7. safety.chem.byu.edu [safety.chem.byu.edu]

Application Notes and Protocols: Acetone as a Solvent for Paints and Varnishes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of acetone (B3395972) as a solvent in laboratory settings for applications involving paints and varnishes. The protocols are designed for scientific personnel, emphasizing safety, precision, and proper documentation.

Introduction

Acetone ((CH₃)₂CO), also known as propanone, is a colorless, volatile, and flammable organic solvent with a characteristic pungent odor. It is the simplest and smallest ketone and is miscible with water and a wide range of organic solvents. Its high solvency power, rapid evaporation rate, and status as a Volatile Organic Compound (VOC)-exempt solvent in the United States make it a versatile and widely used chemical in industrial, laboratory, and domestic applications.

In the context of paints and coatings, acetone serves several primary functions: as a solvent for formulation, a thinning agent, a cleaning and degreasing agent, and a stripping agent for removing cured paints and varnishes. Its ability to dissolve a wide array of polymers and resins, including acrylics, epoxies, lacquers, and varnishes, makes it a valuable tool in research and development settings where precise application and removal of coatings are required.

Physicochemical and Safety Data

Quantitative data for acetone is summarized below to provide a basis for its application and safe handling.

Table 1: Physical and Chemical Properties of Acetone

Property	Value	Source(s)
Chemical Formula	C₃H₆O
Molecular Weight	58.08 g/mol
Appearance	Clear, colorless liquid
Odor	Pungent, sweetish
Boiling Point	56°C (133°F)
Melting/Freezing Point	-94.7°C (-138.5°F)
Density	0.791 g/mL at 25°C
Vapor Pressure	184 mm Hg at 20°C
Surface Tension	23.32 dyn/cm at 20°C
Viscosity	0.32 mPa·s at 20°C
Refractive Index	1.359 at 20°C
Water Solubility	Miscible
Relative Evaporation Rate	5.6 (n-butyl acetate (B1210297) = 1)

Table 2: Solubility of Common Coating Resins in Acetone

Resin Type	Solubility	Application Notes	Source(s)
Acrylics	High	Effective solvent for dissolving acrylic resins.
Epoxies	High	Used for thinning epoxy resins and cleaning uncured material.
Cellulose Acetate	High	A common solvent used in cellulosic coatings.
Lacquers	High	Effectively dissolves lacquer, making it useful for thinning and removal.
Varnishes (Oil-based)	Moderate to High	Effective at stripping many oil-based varnishes and enamels.
Polyurethane	High	Capable of dissolving polyurethane finishes completely.
Polystyrene	High	Readily dissolves polystyrene, can cause damage to this plastic.
Latex (Dried)	Moderate	Can soften and remove dried latex paint, despite not being a thinner for wet latex.

Table 3: Health and Safety Data for Acetone

Parameter	Value / Information	Source(s)
Flash Point	-20°C (-4°F) Closed Cup
Explosive Limits in Air	2.5% to 12.8% by volume
Autoignition Temperature	540°C
DOT Hazard Class	3 (Flammable Liquid)
UN Number	UN1090
TWA (ACGIH)	750 ppm
Primary Hazards	Highly flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness or dizziness.
Incompatible Materials	Oxidizing agents, reducing agents, acids, alkalis.

Experimental Protocols

The following protocols provide detailed methodologies for common laboratory applications of acetone with paints and varnishes.

Protocol 1: Viscosity Reduction of Coatings for Application

Objective: To reduce the viscosity of a paint or varnish to a target consistency for controlled application (e.g., spray coating, spin coating).

Materials:

• Acetone (ACS Grade, ≥99.5%)

• Coating (e.g., epoxy, lacquer, acrylic-based paint)

• Viscometer (e.g., Brookfield or cone and plate)

• Graduated cylinders or volumetric flasks

• Magnetic stirrer and stir bar

• Beakers

• Personal Protective Equipment (PPE): Chemical-resistant gloves (butyl rubber), splash-proof safety goggles, flame-resistant lab coat.

Procedure:

• Baseline Measurement: Measure the initial viscosity of the undiluted coating according to the viscometer's standard operating procedure. Record the temperature.

• Solvent Addition: In a beaker, place a known volume or weight of the coating.

• Begin gentle stirring. Slowly add a predetermined volume of acetone (e.g., 5% of the coating volume).

• Allow the mixture to homogenize for at least 5 minutes. Ensure the container is covered to minimize solvent evaporation.

• Viscosity Measurement: Measure the viscosity of the thinned coating. Record the value and the exact percentage of acetone added.

Application Notes and Protocols for the Evaluation of Acetone as a Fuel Additive to Improve Engine Efficiency

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of acetone (B3395972) as a fuel additive to enhance engine efficiency and reduce emissions. The information is compiled from various scientific studies and is intended to guide researchers in this field.

Introduction

The quest for more efficient and cleaner-burning fuels has led to the investigation of various fuel additives. Acetone, a volatile, colorless liquid, has been explored as a potential additive to both gasoline and diesel fuels.[1] The primary hypothesis behind its use is that it improves the vaporization of fuel, leading to more complete combustion.[2][3] This is attributed to acetone's ability to reduce the surface tension of the fuel.[2][4] Furthermore, as an oxygenated compound, acetone can introduce more oxygen into the combustion process, which can theoretically lead to a more efficient burn and reduced emissions of incomplete combustion products like carbon monoxide (CO) and hydrocarbons (HC).[5][6]

Mechanism of Action

The proposed mechanisms by which acetone may improve engine performance and reduce emissions are multifaceted:

• Enhanced Vaporization: Acetone's high volatility and ability to reduce the surface tension of fuel droplets are believed to promote finer atomization and more rapid vaporization of the fuel spray.[2][4] This leads to a more homogeneous air-fuel mixture, which is crucial for complete combustion.

• Improved Combustion Speed: Some studies suggest that acetone has a higher laminar flame speed compared to gasoline, which could lead to faster and more efficient combustion.[5][6]

• Oxygen Content: Acetone is an oxygenate, meaning it carries oxygen atoms within its molecular structure. This additional oxygen can contribute to a more complete oxidation of the fuel, reducing the formation of CO and unburned hydrocarbons.[5][6]

• Increased Octane (B31449) Rating: Acetone possesses a high octane rating, which can help to prevent engine knocking and allow for operation at higher compression ratios, potentially improving thermal efficiency.[5]

Below is a logical diagram illustrating the proposed mechanism of action of acetone as a fuel additive.

Caption: Proposed mechanism of acetone as a fuel additive.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the effects of acetone-fuel blends on engine performance and emissions.

Table 1: Effect of Acetone-Gasoline Blends on Engine Performance

Acetone Concentration (by volume)	Engine Type	Change in Brake Power (BP)	Change in Brake Thermal Efficiency (BTE)	Change in Brake Specific Fuel Consumption (BSFC)	Reference
10% (A10)	Spark-Ignition (SI)	+11.74%	+12.05%	-6.72%	[5]
10% (A10)	Spark-Ignition (SI)	+4.39%	-	-	[5]
3% (A3)	Spark-Ignition (SI)	+1.3%	-	-	[5]
10% (A10)	Spark-Ignition (SI)	+5.2%	-	-	[5]
10% (A10)	Spark-Ignition (SI)	+0.43%	-0.34%	+3.72%	[7]
20% (A20)	Spark-Ignition (SI)	+2.44%	-1.89%	+9.06%	[7]

Table 2: Effect of Acetone-Gasoline Blends on Exhaust Emissions

Acetone Concentration (by volume)	Engine Type	Change in Carbon Monoxide (CO)	Change in Hydrocarbons (HC)	Change in Carbon Dioxide (CO2)	Change in Nitrogen Oxides (NOx)	Reference
10% (A10)	Spark-Ignition (SI)	-56.54%	-50%	-33.67%	-	[5]
10% (A10)	Spark-Ignition (SI)	-26.3%	-30.3%	-	-6.6%	[5]
3% (A3)	Spark-Ignition (SI)	-40%	-35%	-29.5%	-	[5]
10% (A10)	Spark-Ignition (SI)	-46.7%	-31.8%	-35.5%	-	[5]
10% (A10)	Spark-Ignition (SI)	-2.13% (at 4000 rpm)	-5.79% (at 4000 rpm)	-5.04% (at 4000 rpm)	-	[7][8]
20% (A20)	Spark-Ignition (SI)	-2.13% (at 4000 rpm)	-5.79% (at 4000 rpm)	-2.01% (at 4000 rpm)	-	[7][8]

Table 3: Effect of Acetone-Diesel Blends on Engine Performance and Emissions

Acetone Concentration (by volume)	Engine Type	Change in Brake Thermal Efficiency (BTE)	Change in Brake Specific Fuel Consumption (BSFC)	Change in Carbon Monoxide (CO)	Change in Unburned Hydrocarbons (UHC)	Change in Nitrogen Oxides (NOx)	Change in Smoke	Reference
10% (with 20% Biodiesel & 30ppm ZnO)	Diesel	+0.4%	+8%	-7.97%	-20%	-1.8%	-1.49%	[9]
5% (A5D95)	Heavy-duty Diesel	+3.28% (at 100 Nm)	-	Less than pure diesel (except at 100 Nm)	-	Higher at all loads	-	[10]
10% (A10D90)	Heavy-duty Diesel	-0.23% (at 100 Nm)	-	-	-	-	-	[10]

Experimental Protocols

The following protocols are generalized from methodologies reported in the cited literature. Researchers should adapt these protocols to their specific experimental setup and objectives.

Protocol 1: Preparation of Acetone-Fuel Blends

Objective: To prepare stable and homogeneous acetone-gasoline or acetone-diesel blends for engine testing.

Materials:

• Base fuel (gasoline or diesel) with known specifications.

• Pure acetone (analytical grade).

• Graduated cylinders or volumetric flasks.

• Airtight containers for storage.

• Ultrasonic bath (recommended for ensuring homogeneity).[6]

Procedure:

• Determine the desired volumetric percentages of acetone in the fuel (e.g., 3%, 5%, 10%, 20%).

• Measure the required volume of base fuel using a graduated cylinder or volumetric flask.

• Measure the corresponding volume of acetone.

• In a well-ventilated area and away from any ignition sources, add the acetone to the base fuel in an airtight container.

• Securely seal the container and agitate the mixture thoroughly for several minutes.

• For optimal blending, place the sealed container in an ultrasonic bath for approximately 30 minutes to ensure a homogeneous mixture.[6]

• Store the prepared blends in clearly labeled, airtight containers away from direct sunlight and heat sources.

• It is recommended to prepare fresh blends for each set of experiments to avoid potential degradation or evaporation of the volatile components.

Protocol 2: Engine Performance and Emissions Testing

Objective: To evaluate the effect of acetone-fuel blends on engine performance and exhaust emissions.

Apparatus:

• Test engine (e.g., single-cylinder, four-stroke spark-ignition or compression-ignition engine) mounted on a test bed.[7][11]

• Dynamometer for controlling engine load and measuring torque and power.

• Fuel consumption measurement system (e.g., gravimetric or volumetric flow meter).

• Exhaust gas analyzer to measure CO, CO2, HC, and NOx concentrations.

• Data acquisition system to record engine parameters (speed, load, temperatures, pressures).

Procedure:

• Engine Warm-up: Start the engine with the baseline fuel (pure gasoline or diesel) and allow it to reach a stable operating temperature.

• Baseline Data Collection:

  • Set the engine to the desired operating conditions (e.g., specific speed and load).[7]

  • Record baseline data for brake power, torque, fuel consumption, and exhaust emissions for a sufficient duration to ensure stable readings.

  • Repeat baseline measurements at various engine speeds and loads as required by the experimental design.[7]

• Fuel System Purge: Before introducing the acetone blend, purge the engine's fuel system completely to remove any residual baseline fuel.

• Test with Acetone Blend:

  • Introduce the prepared acetone-fuel blend into the engine's fuel system.

  • Allow the engine to run for a stabilization period to ensure the new fuel has circulated throughout the system.

  • Set the engine to the same operating conditions as the baseline tests.

  • Record data for brake power, torque, fuel consumption, and exhaust emissions.

  • Repeat the measurements at all predefined engine speeds and loads.

• Repeat for Each Blend: Repeat steps 3 and 4 for each acetone concentration being tested. It is good practice to re-run the baseline fuel test periodically to check for any drift in engine performance.[12]

• Data Analysis:

  • Calculate engine performance parameters such as Brake Thermal Efficiency (BTE) and Brake Specific Fuel Consumption (BSFC) from the collected data.

  • Compare the performance and emission results of the acetone blends with the baseline fuel.

  • Statistically analyze the data to determine the significance of any observed changes.

The workflow for a typical fuel additive evaluation is depicted in the following diagram.

Caption: Experimental workflow for evaluating fuel additives.

Safety Precautions

• Acetone is a highly flammable liquid and should be handled with extreme care in a well-ventilated area, away from open flames, sparks, or hot surfaces.[2]

• Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling acetone and fuels.

• Ensure that all containers used for storing and mixing are compatible with acetone and gasoline/diesel to prevent degradation.[2]

• Engine testing should be conducted in a properly designed test cell with adequate ventilation and fire suppression systems.

Limitations and Considerations

• The effects of acetone as a fuel additive can be highly dependent on the engine type, age, and operating conditions.[2][13]

• While some studies show promising results, others report negligible or even negative effects on fuel economy and engine performance.[4][7]

• Long-term effects of acetone on fuel system components, such as seals, gaskets, and fuel lines, are not well-documented and require further investigation.[1][13] There are concerns that acetone could be detrimental to certain plastic and rubber components.[13]

• The optimal concentration of acetone appears to be in a narrow range, with some studies indicating that higher concentrations can be counterproductive.[2]

• Some research has indicated that while acetone blends may improve some aspects of engine performance, they could lead to deterioration of lubricating oil.[5]

References

• 1. m.youtube.com [m.youtube.com]
• 2. oka4wd.com [oka4wd.com]
• 3. cr4.globalspec.com [cr4.globalspec.com]
• 4. rotaryforum.com [rotaryforum.com]
• 5. Acetone–Gasoline Blend as an Alternative Fuel in SI Engines: A Novel Comparison of Performance, Emission, and Lube Oil Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. as-proceeding.com [as-proceeding.com]
• 8. Experimental Study With Acetone-Gasoline Fuel Blends on Engine Performance and Exhaust Emissions in a Spark Ignition Engine | International Conference on Innovative Academic Studies [as-proceeding.com]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 13. physicsforums.com [physicsforums.com]

Application Notes and Protocols for Acetone in Chemical Peels for Acne Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acne vulgaris is a multifactorial skin condition characterized by the formation of comedones, papules, pustules, and in some cases, nodules and cysts. Chemical peeling is a well-established dermatological procedure that involves the application of a chemical agent to the skin to induce controlled exfoliation and stimulate skin regeneration. This process can be beneficial in the treatment of acne by unclogging pores, reducing inflammation, and improving skin texture.

Acetone (B3395972) is a volatile organic solvent that plays a crucial, albeit indirect, role in chemical peeling procedures for acne. It is not used as the primary peeling agent itself but is widely employed as a degreasing agent in the pre-peel preparation phase. The primary function of acetone is to remove excess sebum, oils, and cellular debris from the surface of the skin. This "defatting" step is critical for ensuring the uniform penetration of the active peeling agent, thereby enhancing the efficacy and safety of the overall treatment. Uneven penetration of the peeling solution can lead to inconsistent results and an increased risk of side effects such as hyperpigmentation and scarring.

This document provides detailed laboratory procedures and protocols for the use of acetone as a pre-peel degreasing agent in conjunction with common chemical peels for the treatment of acne.

Data Presentation

Table 1: Efficacy of Various Chemical Peels on Acne Lesion Reduction

Chemical Peel Agent	Concentration	Treatment Regimen	Non-inflammatory Lesion Reduction (%)	Inflammatory Lesion Reduction (%)	Overall Acne Score/Severity Reduction (%)	Reference
Salicylic (B10762653) Acid	30%	6 sessions at 2-week intervals	53.4	-	-	[1]
Jessner's Solution	-	6 sessions at 2-week intervals	26.3	-	-	[1]
Salicylic Acid + Mandelic Acid	20% SA + 10% MA	6 sessions at 2-week intervals	90.2	81.7 (papules), 85.4 (pustules)	85.3	[2]
Glycolic Acid	35%	6 sessions at 2-week intervals	35.9	77.8 (papules), 75.7 (pustules)	68.5	[2]
Trichloroacetic Acid (TCA)	25%	4 sessions at 2-week intervals	80	80	85	[3]
Salicylic Acid	30%	4 sessions at 2-week intervals	70	85	95	[3]
Azelaic Acid	20%	6 sessions at 2-week intervals	-	-	60.4	[4]
Black Peel (8% Acetic Acid)	8%	6 sessions at 2-week intervals	-	-	72.4	[4]
Mandelic Acid	35%	6 sessions at 2-week intervals	-	-	50.1	[4]

Table 2: Common Side Effects of Chemical Peels for Acne

Side Effect	Salicylic Acid Peels	Glycolic Acid Peels	TCA Peels	Jessner's Solution	Frequency/Severity	Management
Erythema (Redness)	Common	Common	Common	Common	Mild to moderate, transient	Cool compresses, emollients, sun protection
Burning/Stinging	Common	Common	More frequent and intense	Common	Mild to moderate, during application	Fan cooling during procedure
Dryness/Peeling	Common	Common	Expected and more pronounced	Common	Mild to extensive, depending on peel depth	Emollients, gentle cleansers
Post-inflammatory Hyperpigmentation (PIH)	Less common, especially in darker skin types	Higher risk in darker skin types	Higher risk, especially with higher concentrations	Can occur	Varies	Sun protection, topical lightening agents
Scarring	Rare	Rare	Risk increases with peel depth	Rare	Rare	Proper patient selection and technique

Experimental Protocols

Protocol 1: Preparation of Acetone-Based Degreasing Solution

Objective: To prepare a solution for the effective removal of cutaneous lipids prior to the application of a chemical peel.

Materials:

• Acetone (ACS grade or higher)

• Isopropyl Alcohol (70%)

• Sterile glass beaker

• Sterile graduated cylinders

• Sterile storage bottle with a tight-fitting cap

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

• Ensure all work is conducted in a well-ventilated area, preferably within a fume hood.

• Don appropriate PPE.

• Measure the desired volume of 70% isopropyl alcohol using a sterile graduated cylinder.

• Measure the desired volume of acetone using a separate sterile graduated cylinder. A common ratio is 1:1, but this can be adjusted based on the desired strength of the degreasing solution.

• In the sterile glass beaker, slowly add the acetone to the isopropyl alcohol while gently stirring with a sterile glass rod.

• Transfer the final solution to a sterile, clearly labeled storage bottle.

• Store the solution at room temperature in a flammable materials cabinet, away from heat and open flames.

Protocol 2: Skin Preparation and Degreasing with Acetone

Objective: To prepare the skin for a chemical peel by cleansing and degreasing to ensure uniform peel penetration.

Materials:

• Mild, non-soap cleanser

• Sterile water or saline

• Sterile gauze pads (4x4 inches)

• Acetone-based degreasing solution (from Protocol 1)

• Small sterile basin

• Protective headband for the subject

• Petroleum jelly

• Fan for patient comfort

Procedure:

• The subject's hair should be secured away from the face using a protective headband.

• Cleanse the treatment area thoroughly with a mild, non-soap cleanser and water.

• Rinse the area with sterile water or saline and pat dry with a soft, sterile cloth.

• Apply petroleum jelly to sensitive areas such as the corners of the eyes, nostrils, and lips to protect them from the peeling agent.

• Pour a small amount of the acetone-based degreasing solution into a sterile basin.

• Saturate a sterile gauze pad with the degreasing solution.

• Gently but firmly wipe the entire treatment area with the saturated gauze pad. Apply even pressure to ensure thorough degreasing. The skin should appear slightly erythematous.

• Use a new gauze pad for each pass to avoid re-distributing oils. Pay particular attention to the T-zone (forehead, nose, and chin) where sebum production is typically higher.

• Allow the skin to air dry completely. A fan may be used to aid in drying and for patient comfort.

• The skin is now prepared for the application of the chemical peeling agent.

Protocol 3: Application of a Superficial Salicylic Acid (30%) Peel for Acne

Objective: To apply a 30% salicylic acid peel for the treatment of active acne vulgaris.

Materials:

• 30% Salicylic Acid solution

• Sterile gauze pads or cotton-tipped applicators

• Small sterile application dish

• Timer

• Neutralizing solution (e.g., sodium bicarbonate solution) - though often not required for SA peels as they are self-neutralizing.

• Cool water compresses

• Broad-spectrum sunscreen (SPF 30 or higher)

Procedure:

• Following the completion of Protocol 2, ensure the skin is completely dry.

• Pour a small amount of the 30% salicylic acid solution into the sterile application dish.

• Using a sterile gauze pad or cotton-tipped applicators, apply a thin, even layer of the salicylic acid solution to the treatment area. Start with the forehead and move down to the cheeks, nose, and chin.

• A single pass is typically sufficient. Avoid overlapping strokes.

• Observe the skin for signs of frosting (a white crystalline precipitate), which indicates the endpoint of the peel. This may not be as apparent with salicylic acid as with other agents like TCA.

• The peel is typically left on for 3-5 minutes, depending on the patient's skin type and tolerance. The patient may experience a mild stinging or burning sensation.

• Salicylic acid peels are generally self-neutralizing. However, if excessive discomfort or frosting occurs, the peel can be neutralized with a sodium bicarbonate solution or rinsed with cool water.

• Apply cool water compresses to the treated area to soothe the skin.

• Apply a broad-spectrum sunscreen to the treated area.

• Provide the subject with post-peel care instructions, including gentle cleansing, moisturizing, and strict sun avoidance.

Mandatory Visualization

Caption: Experimental workflow for a chemical peel procedure.

Caption: General mechanism of action for chemical peels in acne.

References

• 1. Chemical peels in the treatment of acne: patient selection and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bmjopen.bmj.com [bmjopen.bmj.com]
• 3. Chemical peels for acne vulgaris: a systematic review of randomised controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A study of efficacy and safety of newer chemical peels for acne vulgaris grade 1 to grade 3 - IP Indian J Clin Exp Dermatol [ijced.org]

Technical Notes & Optimization

How to mitigate health effects of acetone exposure in industrial settings

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating the health effects of acetone (B3395972) exposure in industrial and laboratory settings.

Troubleshooting Guides & FAQs

Q1: What are the immediate first aid steps if I am exposed to acetone?

If you are exposed to acetone, it is crucial to take the following immediate actions:

• Inhalation: Move to an area with fresh air immediately. If breathing is difficult or has stopped, administer artificial respiration and seek prompt medical attention.

• Skin Contact: Remove any contaminated clothing, including shoes and leather goods. Wash the affected skin area with soap and large amounts of water for at least five minutes. If irritation or pain persists, seek medical attention.

• Eye Contact: Immediately flush the eyes with gently flowing lukewarm water for at least 15-20 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, have them rinse their mouth with water. Seek immediate medical attention.

Q2: I am experiencing dizziness and a headache while working with acetone. What should I do?

Dizziness, headache, nausea, and confusion are symptoms of overexposure to acetone vapors. If you experience these symptoms, you should:

• Immediately move to a well-ventilated area or fresh air.

• Inform your supervisor or a colleague about your symptoms.

• If symptoms persist or worsen, seek medical attention.

• Review the ventilation in your work area. It may be necessary to increase ventilation, use local exhaust, or work within a fume hood.

Q3: My skin has become dry and red after handling acetone. How can I prevent this?

Acetone can cause skin irritation, and prolonged or repeated contact can lead to dry, red, and cracked skin (dermatitis). To prevent this:

• Wear appropriate gloves: Use chemical-resistant gloves made of materials like butyl rubber, Silver Shield®/4H®, or Barrier®. Nitrile gloves are also a recommended option.

• Avoid prolonged contact: Minimize the duration of skin contact with acetone.

• Wash hands thoroughly: After handling acetone, wash your hands with soap and water.

• Use protective clothing: In addition to gloves, consider wearing a lab coat or apron to protect against splashes.

Q4: How do I know if the ventilation in my lab is adequate for working with acetone?

Adequate ventilation is critical for preventing the buildup of flammable and harmful acetone vapors. Here are some indicators and actions:

• Absence of Odor: While acetone has a characteristic sweet, mint-like odor, relying solely on smell is not a reliable indicator of safety as the odor threshold can vary.

• Engineering Controls: The primary method for controlling airborne concentrations is through engineering controls. This includes using fume hoods, local exhaust ventilation systems, or enclosing the process.

• Air Monitoring: To definitively assess ventilation effectiveness, airborne chemical concentrations should be monitored to ensure they remain below established occupational exposure limits.

• Symptoms of Exposure: If personnel experience symptoms like headaches, dizziness, or irritation, it is a strong indicator that ventilation may be inadequate.

Q5: What should I do in case of a large acetone spill?

In the event of a large acetone spill, follow these emergency procedures:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Isolate the Area: Isolate the hazard area to prevent the spread of the spill.

• Eliminate Ignition Sources: Acetone is highly flammable. Remove all sources of ignition, such as open flames, sparks, and hot surfaces. Use non-sparking tools and explosion-proof equipment.

• Ventilate: Increase ventilation to the area to disperse vapors.

• Contain the Spill: Use an absorbent material that does not react with acetone, such as dry sand or earth, to contain and soak up the spill.

• Proper Disposal: Place the used absorbent material into a suitable, covered, and labeled container for disposal as hazardous waste. Do not wash acetone spills into the sewer system.

• Personal Protective Equipment (PPE): Anyone involved in the cleanup should wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.

Data Presentation

Table 1: Occupational Exposure Limits for Acetone

This table summarizes the permissible exposure limits for acetone as established by various regulatory and advisory bodies.

| Organization

Strategies to minimize environmental impact from acetone disposal

This guide provides researchers, scientists, and drug development professionals with strategies to minimize the environmental impact of acetone (B3395972) disposal. Find answers to frequently asked questions and troubleshoot common issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary environmental concern with acetone disposal?

A1: The primary environmental concerns are its high flammability, which poses a fire hazard, and its potential to contaminate soil and water if disposed of improperly.[1][2] Acetone is also a volatile organic compound (VOC) that can contribute to air pollution.[2]

Q2: Can I pour small amounts of acetone down the drain?

A2: No, you should never pour acetone down the drain.[1][3] It can harm the environment and interfere with wastewater treatment processes.[3] Even small quantities from household uses, like nail polish remover, should be taken to a hazardous waste facility.[3]

Q3: Is it permissible to allow acetone waste to evaporate in a fume hood?

A3: While acetone evaporates quickly, this is not a recommended disposal method.[4] It releases volatile organic compounds (VOCs) into the atmosphere, contributing to air pollution.[2] Proper disposal through licensed services is the correct procedure.[5][6]

Q4: What are the regulations I need to be aware of for acetone disposal?

A4: Acetone is considered a hazardous waste due to its flammability.[5][6] Disposal regulations vary by country, state, and local jurisdiction, with local rules often being more stringent.[6] In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[7][8] It is crucial to consult your institution's Environmental Health & Safety (EHS) department and adhere to local regulations.[6]

Q5: Are there more environmentally friendly alternatives to acetone?

A5: Yes, several greener alternatives are available. Methyl acetate (B1210297) is a biodegradable, VOC-exempt solvent with a fast evaporation rate similar to acetone.[9][10] Other options include biorenewable solvents like 2-propanol and ethyl acetate/ethanol mixtures, which can replace acetone in certain applications like chromatography.[11][12]

Troubleshooting Guide

Issue	Probable Cause	Solution
Uncertainty about proper disposal of acetone-contaminated materials (e.g., gloves, wipes).	Lack of clear lab protocols.	Place all acetone-saturated materials in a sealed, leak-proof, and clearly labeled hazardous waste container.[1][5] Consult your EHS department for specific container requirements.
Full hazardous waste container before scheduled pickup.	High volume of acetone waste generated.	Implement waste minimization strategies such as acetone recycling.[6][13] Contact your hazardous waste disposal service for an additional pickup if necessary.[6]
Acetone spill in the laboratory.	Accidental mishandling or improper storage.	Contain the spill with absorbent materials like sand or spill pads.[14] Ensure the area is well-ventilated to disperse vapors.[14] Dispose of the contaminated absorbent material as hazardous waste according to local regulations.[14]
High costs associated with acetone purchase and disposal.	Inefficient use and disposal of large quantities of acetone.	Establish an in-house acetone recycling program. Distillation can recover a significant percentage of used acetone for reuse in applications like glassware cleaning.[13][15] This can lead to substantial cost savings on both purchasing and disposal.[16][17]

Acetone Waste Minimization Strategies

Waste Segregation and Collection Workflow

Proper segregation of acetone waste is the first step in minimizing its environmental impact and facilitating recycling.

Diagram 1: Acetone Waste Segregation Workflow

Acetone Recycling: Fractional Distillation

Recycling is a highly effective method for reducing acetone waste. Fractional distillation is a common technique used to purify used acetone for reuse.

Experimental Protocol: Fractional Distillation of Waste Acetone

This protocol outlines the general steps for recycling acetone waste collected from tasks like cleaning glassware.

• Setup : Assemble a fractional distillation apparatus in a fume hood. This includes a distillation flask, a fractionating column, a condenser, and a receiving flask.

• Filling : Fill the distillation flask no more than two-thirds full with the collected waste acetone. Add boiling chips to ensure smooth boiling.

• Heating : Gently heat the distillation flask.

• Distillation : As the acetone vaporizes, it will rise through the fractionating column. The vapor will then cool and condense in the condenser, and the purified acetone will be collected in the receiving flask.

• Purity Check : The purity of the distilled acetone can be determined by measuring its refractive index and density.[18]

• Reuse : The recycled acetone is often of sufficient purity (e.g., 88% or higher) to be reused for cleaning glassware.[18]

References

• 1. A Detail Guide on Acetone Disposal | CloudSDS [cloudsds.com]
• 2. Understanding Environmental Rules for Acetone in Industry [purosolv.com]
• 3. collectandrecycle.com [collectandrecycle.com]
• 4. quora.com [quora.com]
• 5. Acetone Hazards - Safe Handling and Disposal Practices [safetyiq.com]
• 6. laballey.com [laballey.com]
• 7. ph.health.mil [ph.health.mil]
• 8. danielshealth.com [danielshealth.com]
• 9. ecolink.com [ecolink.com]
• 10. Acetone Substitute: Non-Toxic Alternatives | Vertec BioSolvents [vertecbiosolvents.com]
• 11. Solvents for a Safer, Sustainable Lab – USC Environmental Health & Safety [ehs.usc.edu]
• 12. quora.com [quora.com]
• 13. triumvirate.com [triumvirate.com]
• 14. Best Practices for Safe Acetone Handling in Pharma Laboratories [purosolv.com]
• 15. cbgbiotech.com [cbgbiotech.com]
• 16. Solvent Recycling and Reuse Program | Environmental Center | University of Colorado Boulder [colorado.edu]
• 17. news.ucdenver.edu [news.ucdenver.edu]
• 18. "Recycling of Waste Acetone by Fractional Distillation" by Nicholas A. Weires, Aubrey Johnston et al. [scholarworks.boisestate.edu]

Technical Support Center: Acetone Safety and Irritation Prevention

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing and managing acetone-induced skin and eye irritation. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experiments involving acetone (B3395972).

Troubleshooting Guides

Scenario 1: Accidental Skin Contact with Acetone

Question: I've just spilled a small amount of acetone on my gloved hand/arm. What is the immediate course of action?

Answer:

• Immediate Removal from Exposure: Immediately and safely remove the contaminated personal protective equipment (PPE), including gloves and any affected lab coat or clothing.[1][2]

• Skin Decontamination: Wash the affected skin area thoroughly with large amounts of soap and water for at least 5-15 minutes.[1][2][3][4]

• Assess Skin Condition: After washing, carefully observe the skin for any signs of irritation, such as redness, dryness, or a cracking appearance.[3][5][6]

• Seek Medical Attention: If irritation, pain, or redness persists after washing, seek prompt medical attention.[1][2] Inform your supervisor or designated safety officer.

Scenario 2: Experiencing Eye Irritation While Working with Acetone

Question: My eyes have started to burn and tear up while I am working with acetone in a fume hood. What should I do?

Answer:

• Cease Work and Move to Safety: Immediately stop your work and move away from the source of the acetone vapor to an area with fresh air.[2][7]

• Use Emergency Eyewash: If you suspect a splash has occurred, or if irritation is significant, proceed immediately to the nearest emergency eyewash station.

• Flush Eyes Thoroughly: Hold your eyelids open and flush your eyes with a gentle, continuous stream of lukewarm water for at least 15-20 minutes.[1][2][3] Do not attempt to remove contact lenses until after the initial flushing. If they do not come out easily, continue flushing.

• Medical Evaluation: Seek immediate medical attention after flushing.[1][2] Do not rub your eyes.

• Review Engineering Controls: After the incident, ensure the fume hood is functioning correctly and review your experimental setup to minimize vapor escape. Proper ventilation is crucial to prevent the buildup of acetone vapors.[8][9]

Scenario 3: Noticeable Odor of Acetone in the Laboratory

Question: There is a strong, sweet smell of acetone in the lab, and I'm beginning to feel dizzy and nauseous. What are the appropriate steps to take?

Answer:

• Alert Others and Evacuate: Immediately alert your colleagues to the potential hazard and evacuate the area.[1]

• Move to Fresh Air: Relocate to an area with fresh air to alleviate symptoms of inhalation exposure such as headache, dizziness, and nausea.[2][3]

• Report the Incident: Inform your laboratory supervisor or safety officer about the situation so the source of the vapor can be identified and addressed.

• Seek Medical Advice: If symptoms persist after moving to fresh air, seek medical attention.[2]

• Ventilate the Area: Once deemed safe to re-enter by a qualified person, ensure the area is well-ventilated to disperse the acetone vapors.[8]

Frequently Asked Questions (FAQs)

Q1: What are the primary health effects of acetone exposure on the skin and eyes?

A1: Acetone can cause skin irritation, leading to dryness, redness, and cracking with prolonged or repeated contact.[3][6] It is a severe eye irritant and can cause significant pain, redness, and tearing upon contact.[1][2][8] High concentrations of acetone vapor can also irritate the nose and throat.[3][10]

Q2: What type of personal protective equipment (PPE) is recommended when handling acetone?

A2: To minimize exposure, it is essential to use appropriate PPE. This includes:

• Gloves: Chemical-resistant gloves are necessary. Recommended materials include Butyl rubber and Silver Shield®/4H®.[3]

• Eye Protection: Chemical safety goggles are a minimum requirement.[7][8] When there is a risk of splashing, a face shield should be worn in addition to goggles.[3]

• Protective Clothing: A lab coat or a chemical-resistant apron should be worn to protect the skin.[7][9] For larger-scale operations, specialized protective clothing like Tychem® may be necessary.[3]

• Respiratory Protection: If working in an area with high vapor concentrations or inadequate ventilation, a NIOSH-approved respirator with an organic vapor cartridge is required.[1][3]

Q3: What are the established occupational exposure limits for acetone?

A3: Various organizations have set permissible exposure limits for acetone in the workplace. It is crucial to adhere to these to ensure a safe working environment.

Organization	Exposure Limit (Time-Weighted Average - TWA)	Short-Term Exposure Limit (STEL)
OSHA (PEL)	1,000 ppm (8-hour)[3][11]	Not specified
NIOSH (REL)	250 ppm (10-hour)[3][11][12]	Not specified
ACGIH (TLV)	500 ppm (8-hour)[3]	750 ppm[3]
CAL/OSHA (PEL)	500 ppm (8-hour)	750 ppm

Q4: How should acetone be stored to minimize risks?

A4: Proper storage is critical for safety. Acetone should be stored in a cool, dry, and well-ventilated area away from direct sunlight, heat, and sources of ignition like open flames or sparks.[1][9] Containers should be tightly sealed and made of compatible materials such as stainless steel or glass.[8] It should also be stored separately from incompatible materials like oxidizing agents, acids, and alkalis.[1][9]

Q5: What are the first aid procedures for acetone ingestion?

A5: While less common in a laboratory setting, ingestion can occur. In such cases, have the person rinse their mouth with water.[2] Do not induce vomiting unless instructed to do so by a healthcare professional. Seek immediate medical attention.[2]

Experimental Protocols

Protocol 1: In Vitro Skin Irritation Assessment Using a Reconstructed Human Epidermis (RhE) Model (Based on OECD TG 439)

This protocol is designed to identify substances that can cause skin irritation.

1. Principle: A test chemical is applied topically to a three-dimensional reconstructed human epidermis (RhE) model.[4][11][12] The viability of the tissue after exposure is measured to determine the irritation potential. A significant reduction in cell viability indicates that the substance is an irritant.[12]

2. Methodology:

• RhE Model Preparation: Use a commercially available RhE model (e.g., EpiDerm™, EpiSkin™, SkinEthic™ RHE).[4] Upon receipt, precondition the tissues overnight in the provided assay medium.

• Application of Test Substance:

  • For liquids, apply a sufficient amount (e.g., 25-50 µL) to evenly cover the tissue surface.

  • For solids, moisten the tissue with a small amount of deionized water or saline, then apply the solid to cover the surface.

• Exposure: Expose the tissues to the test substance for a defined period, typically 15 to 60 minutes.

• Rinsing: After exposure, thoroughly rinse the test substance from the tissue surface with a buffered saline solution.

• Incubation: Transfer the tissues to fresh assay medium and incubate for a post-exposure period, usually 24 to 42 hours, to allow for the development of cytotoxic effects.

• Viability Assessment (MTT Assay):

  • Incubate the tissues with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) for approximately 3 hours.

  • Viable cells will convert the yellow MTT into a purple formazan (B1609692) salt.

  • Extract the formazan from the tissues using an appropriate solvent (e.g., isopropanol).

  • Measure the optical density of the extracted formazan using a spectrophotometer.

• Data Interpretation: Calculate the percentage of viability of the treated tissues relative to negative controls. A viability of ≤ 50% classifies the substance as an irritant.[12]

Protocol 2: Bovine Corneal Opacity and Permeability (BCOP) Assay (Based on OECD TG 437)

This assay is used to identify substances that can cause severe eye irritation or corrosion.[8]

1. Principle: The BCOP assay utilizes corneas isolated from the eyes of cattle.[3] The test substance is applied to the cornea, and the resulting damage is quantified by measuring changes in opacity (light transmission) and permeability (passage of fluorescein (B123965) dye).[3][9]

2. Methodology:

• Corneal Preparation:

  • Obtain fresh bovine eyes from a local abattoir.

  • Isolate the corneas and mount them in a specialized corneal holder.

• Initial Opacity Measurement: Measure the baseline opacity of each cornea using an opacitometer. Corneas with initial damage or high opacity are discarded.[8]

• Application of Test Substance:

  • Apply the test substance (typically 750 µL for liquids or a specific weight for solids) to the epithelial surface of the cornea.[3]

  • Both closed-chamber and open-chamber methods can be used depending on the substance.[3]

• Exposure: Incubate the corneas with the test substance for a set period (e.g., 10 minutes to 4 hours, depending on the protocol).[8]

• Rinsing: After exposure, wash the test substance from the cornea.

• Post-Exposure Opacity Measurement: Measure the opacity of the cornea again after exposure.

• Permeability Measurement:

  • Add a sodium fluorescein solution to the anterior chamber of the corneal holder.[9]

  • Incubate for approximately 90 minutes.[8]

  • Measure the amount of fluorescein that has passed through the cornea into the medium in the posterior chamber using a spectrophotometer.

• Data Interpretation: Calculate an in vitro irritancy score based on the opacity and permeability values. This score is used to classify the substance's irritation potential.

Visualizations

Caption: Mechanism of acetone-induced skin irritation.

Caption: Experimental workflow for in vitro skin irritation testing.

Caption: Troubleshooting decision tree for acetone exposure.

References

• 1. iivs.org [iivs.org]
• 2. episkin.com [episkin.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. thepsci.eu [thepsci.eu]
• 5. Bovine corneal opacity and permeability test (BCOP), OECD 437 - GLP - Analysis - Analytice [analytice.com]
• 6. enfo.hu [enfo.hu]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. invitrointl.com [invitrointl.com]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. senzagen.com [senzagen.com]
• 11. namsa.com [namsa.com]
• 12. oecd.org [oecd.org]

Reference Data & Comparative Studies

In Vivo Genotoxicity of Acetone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of in vivo genotoxicity studies on acetone (B3395972). The available data predominantly focuses on the micronucleus assay, with limited specific studies for other in vivo endpoints such as the comet assay and chromosomal aberration assay where acetone was the test substance. This document summarizes the key findings, presents quantitative data where available, and details the experimental protocols for the cited studies.

Summary of In Vivo Genotoxicity Data for Acetone

The overall evidence from in vivo studies suggests that acetone is not genotoxic. The most robust data comes from the mouse micronucleus test.

Assay Type	Species	Strain	Route of Administration	Dose Levels	Key Findings	Reference
Micronucleus Test	Mouse	B6C3F1	Drinking Water	5,000, 10,000, 20,000, 50,000 ppm (approx. 800, 1600, 3400, 7000 mg/kg/day)	No significant increase in the frequency of micronucleated erythrocytes.	NTP Study A71579; Witt et al., 2000
Micronucleus Test	Chinese Hamster	Not Specified	Intraperitoneal	Not Specified	Negative	ATSDR, 2022
Chromosomal Aberration Assay	Not Specified	Not Specified	Not Specified	Not Specified	Generally considered negative in vivo, often used as a solvent control.	Multiple review sources
Comet Assay	Not Specified	Not Specified	Not Specified	Not Specified	No primary in vivo studies found where acetone was the test substance. It is commonly used as a solvent.	Literature Review

Detailed Experimental Protocols

In Vivo Micronucleus Test (NTP Study A71579)

This study was part of the National Toxicology Program's evaluation of acetone.

Experimental Workflow:

Caption: Workflow for the NTP in vivo micronucleus study of acetone.

Methodology:

• Test System: Male and female B6C3F1 mice.

• Administration: Acetone was administered in the drinking water for 13 weeks.

• Dose Levels: 0 (control), 5,000, 10,000, 20,000, and 50,000 ppm. These concentrations correspond to approximate daily doses of 800, 1600, 3400, and 7000 mg/kg body weight.

• Sample Collection: Peripheral blood was collected from the tail vein at the end of the 13-week study.

• Slide Preparation: Blood smears were prepared on glass slides and stained with acridine orange. This fluorescent dye differentiates between anucleated normochromatic erythrocytes (NCEs) and immature, RNA-containing polychromatic erythrocytes (PCEs).

• Analysis: Slides were analyzed using a fluorescence microscope. The frequency of micronucleated PCEs (MN-PCEs) and micronucleated NCEs (MN-NCEs) was determined by scoring at least 2,000 of each erythrocyte type per animal. The ratio of PCEs to NCEs was also calculated as a measure of bone marrow toxicity.

• Statistical Analysis: The data were analyzed for statistically significant increases in the frequency of micronucleated cells in the dosed groups compared to the control group.

In Vivo Chromosomal Aberration Assay (General Protocol)

While no specific in vivo chromosomal aberration studies with detailed protocols for acetone as the test substance were identified, a general protocol is outlined below. Acetone has been used as a solvent in such studies, and its lack of clastogenic activity is inferred from its suitability as a vehicle.

Experimental Workflow:

Caption: General workflow for an in vivo chromosomal aberration assay.

Methodology:

• Test System: Typically rodents, such as rats or mice.

• Administration: The test substance is administered via an appropriate route (e.g., oral gavage, intraperitoneal injection).

• Dose Levels: A negative control, a positive control, and at least three dose levels of the test substance are used.

• Mitotic Arrest: A spindle inhibitor, such as colchicine (B1669291) or vinblastine, is injected prior to sample collection to arrest cells in the metaphase stage of mitosis.

• Sample Collection: Bone marrow is typically collected from the femur or tibia at one or more time points after treatment.

• Slide Preparation: The bone marrow cells are treated with a hypotonic solution to swell the cells, followed by fixation and staining (e.g., with Giemsa).

• Analysis: Metaphase spreads are examined under a microscope for structural and numerical chromosomal aberrations.

In Vivo Comet Assay (General Protocol)

Similar to the chromosomal aberration assay, no primary in vivo comet assay studies for acetone were found. The following is a general protocol for this assay.

Experimental Workflow:

Caption: General workflow for an in vivo comet assay.

Methodology:

• Test System: Typically rodents.

• Administration: The test substance is administered via an appropriate route.

• Dose Levels: A negative control, a positive control, and at least three dose levels of the test substance.

• Tissue Collection: Tissues of interest (e.g., liver, peripheral blood) are collected at various time points after dosing.

• Cell Preparation: Single-cell suspensions are prepared from the collected tissues.

• Comet Assay Procedure:

  • Cells are embedded in a low-melting-point agarose gel on a microscope slide.

  • The slides are immersed in a lysis solution to remove cell membranes and proteins, leaving behind the DNA as "nucleoids."

  • The slides are placed in an electrophoresis chamber with an alkaline buffer to unwind the DNA.

  • Electrophoresis is performed, during which damaged DNA fragments migrate away from the nucleoid, forming a "comet tail."

  • The DNA is stained with a fluorescent dye.

• Analysis: The slides are examined using a fluorescence microscope, and the extent of DNA damage is quantified by measuring the length and intensity of the comet tail.

Signaling Pathways and Logical Relationships

The in vivo genotoxicity assays discussed do not directly measure signaling pathways but rather the downstream consequences of DNA damage. The logical relationship between exposure and the observed endpoint is a direct measure of the substance's potential to induce genetic damage in a whole-animal system, which incorporates metabolic and pharmacokinetic factors.

Caption: Logical relationship from exposure to genotoxic outcomes.

Conclusion

Assessing the Long-Term Health Risks of Occupational Acetone Exposure: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term health risks associated with occupational exposure to acetone (B3395972) and its common alternatives. The information is intended to assist researchers, scientists, and drug development professionals in making informed decisions regarding solvent selection to minimize occupational health hazards. All quantitative data is summarized in clear, comparative tables, and detailed experimental methodologies are provided for key cited studies.

Executive Summary

Acetone is a widely used solvent with a well-documented profile of health effects. While generally considered to have low acute toxicity, long-term occupational exposure can lead to a range of health issues, including irritation of the respiratory tract and eyes, central nervous system depression, and potential effects on the kidneys, liver, and reproductive system.[1][2][3] This guide compares the toxicological profile of acetone with several alternatives: Methyl Acetate, and the proprietary solvent blends VertecBio™ ELSOL® AR, AcraStrip®, and Polychem®. While data on proprietary blends is limited, available information suggests they may offer a safer profile with lower volatility and toxicity.

Comparison of Long-Term Health Risks

The following table summarizes the available quantitative data on the long-term health risks of acetone and its alternatives. It is important to note that direct comparative studies are often unavailable, and the data presented is compiled from various individual studies.

Health Endpoint	Acetone	Methyl Acetate	VertecBio™ ELSOL® AR	AcraStrip® / Polychem®
Neurotoxicity	Workers exposed to a mean concentration of 988-2,114 mg/m³ for a mean of 14 years showed evidence of neurotoxicity.[2] Animal studies show central nervous system depression at high concentrations.[4]	Can cause headache, dizziness, and nausea. The substance may have effects on the optic nerve, potentially leading to impaired vision.	No quantitative data available. Marketed as a safer alternative.	No quantitative data available. Marketed as a safer alternative.
Respiratory Effects	Irritation of the nose, throat, and lungs is a primary effect of chronic exposure.[1][2][5]	Vapors cause irritation to the respiratory tract in humans.[6] In a 28-day rat inhalation study, degeneration/necrosis of the olfactory mucosa was observed at 2000 ppm. The NOAEC for local effects was 350 ppm.[6][7]	Safety Data Sheet for a similar product (ELSOL® XR) indicates it may cause respiratory irritation.[8]	Prolonged or repeated contact can cause irritation of the respiratory tract.[9]
Hepatotoxicity (Liver Effects)	Animal studies show increased liver weight and hepatocellular hypertrophy at high doses.[9][10][11]	In a 28-day rat inhalation study, minimal liver cell dysfunction was noted at 2000 ppm.[7]	No quantitative data available.	No quantitative data available.
Nephrotoxicity (Kidney Effects)	Animal studies indicate potential kidney damage with long-term exposure.[10]	No specific data on long-term kidney effects found.	No quantitative data available.	No quantitative data available.
Reproductive Toxicity	Some animal studies suggest that high doses of acetone may be associated with changes in testicular function, such as decreased sperm motility.[2][12][13]	No data on reproductive toxicity available. It is suggested to base hazard assessment on its metabolite, methanol, which has shown embryo-/foetotoxic and teratogenic effects in rodents at high, maternally toxic concentrations.[6]	No quantitative data available.	No quantitative data available.
Carcinogenicity	Not classifiable as a human carcinogen (ACGIH A4).[1] No evidence of carcinogenicity in animal studies.[9]	No long-term carcinogenicity studies are available. Its metabolite, methanol, did not show significant carcinogenic effects in rodent studies.[7]	Marketed as non-carcinogenic.	No quantitative data available.
Dermal Effects	Prolonged or repeated exposure can cause drying, cracking, and dermatitis.[1]	Defats the skin, which may cause dryness or cracking.[14] Weak skin irritation observed in humans and rabbits.[6]	Causes skin irritation.[8]	Prolonged or repeated contact can cause skin irritation.[9]

Experimental Protocols

Detailed methodologies for the key types of studies cited in this guide are outlined below. These protocols are based on standardized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Inhalation Toxicity Study (Based on OECD Guideline 413)

• Objective: To characterize the toxicity of a substance following repeated inhalation exposure for a sub-chronic period (e.g., 90 days).

• Test Animals: Typically rats of a commonly used laboratory strain. Both sexes are used.

• Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in inhalation chambers for 6 hours per day, 5-7 days per week, for 90 days. At least three concentration levels and a control group (air) are used.

• Observations:

  • Clinical Signs: Animals are observed daily for signs of toxicity.

  • Body Weight and Food Consumption: Measured weekly.

  • Hematology and Clinical Chemistry: Blood samples are collected at termination for analysis of a range of parameters (e.g., red and white blood cell counts, liver enzymes, kidney function markers).

  • Pathology: At the end of the study, all animals are euthanized and a full necropsy is performed. Organs are weighed, and tissues are examined microscopically for any abnormalities.

• Data Analysis: The no-observed-adverse-effect level (NOAEL) and the lowest-observed-adverse-effect level (LOAEL) are determined.

Dermal Toxicity Study (Based on OECD Guideline 411)

• Objective: To determine the toxic effects of a substance following repeated dermal application.

• Test Animals: Typically rabbits or rats.

• Application: The test substance is applied to a shaved area of the back of the animal, usually for 6 hours per day, 5-7 days per week, for a period of 21/28 or 90 days. The application site is covered with a gauze patch and a semi-occlusive dressing.

• Observations:

  • Dermal Reactions: The application site is examined for signs of irritation (erythema, edema) and other effects.

  • Clinical Signs, Body Weight, Food Consumption, Hematology, Clinical Chemistry, and Pathology: As described for the inhalation toxicity study.

• Data Analysis: The NOAEL and LOAEL for both local (skin) and systemic effects are determined.

Carcinogenicity Study (Based on OECD Guideline 451)

• Objective: To identify the carcinogenic potential of a substance after long-term exposure.

• Test Animals: Typically rats or mice.

• Exposure: The test substance is administered to animals for the majority of their lifespan (e.g., 24 months for rats). The route of administration (oral, dermal, or inhalation) is chosen based on the most likely route of human exposure. At least three dose levels and a control group are used.

• Observations:

  • Clinical Signs and Palpation: Animals are observed daily for signs of toxicity and palpated regularly for the presence of masses.

  • Body Weight and Food Consumption: Measured weekly for the first 13 weeks and monthly thereafter.

  • Pathology: A complete necropsy is performed on all animals. All organs and tissues are examined macroscopically and microscopically for evidence of tumors.

• Data Analysis: The incidence of tumors in the treated groups is compared to the control group to determine the carcinogenic potential of the substance.

Visualizations

Signaling Pathway of Acetone Metabolism and Potential Toxicity

Caption: Metabolic pathway of acetone and its association with potential toxic outcomes.

Experimental Workflow for Assessing Inhalation Toxicity

Caption: A typical workflow for a 90-day sub-chronic inhalation toxicity study.

References

• 1. HEALTH EFFECTS - Toxicological Profile for Acetone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. santos.com [santos.com]
• 3. CCOHS: Acetone [ccohs.ca]
• 4. specialchem.com [specialchem.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. ec.europa.eu [ec.europa.eu]
• 8. recarroll.com [recarroll.com]
• 9. vantageelevation.com [vantageelevation.com]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. Alternative approaches for acute inhalation toxicity testing to address global regulatory and non-regulatory data requirements: An international workshop report - PMC [pmc.ncbi.nlm.nih.gov]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. geminiindustriesinc.com [geminiindustriesinc.com]
• 14. VertecBio™ ELSOL® AR - VertecBio ELSOL - Vertec BioSolvents [knowde.com]

A comparative review of different acetone production methods

For Researchers, Scientists, and Drug Development Professionals

Acetone (B3395972), a ubiquitous solvent and critical chemical intermediate, is produced through a variety of industrial processes, each with distinct advantages and drawbacks. The selection of a particular method is often dictated by factors such as feedstock availability, energy costs, and the desired scale of production. This guide provides an objective comparison of the performance of major acetone production methods, supported by available data, and details the fundamental experimental protocols for each.

Comparative Performance of Acetone Production Methods

The following table summarizes the key quantitative performance indicators for established and emerging acetone production methods.

Method	Primary Feedstock(s)	Typical Yield/Conversion	Selectivity to Acetone	Energy Consumption	Key Advantages	Key Disadvantages
Cumene (B47948) Process	Benzene (B151609), Propylene (B89431)	>99% (Cumene to Phenol (B47542) & Acetone)	High	High (due to high temperatures and pressures)	High atom economy, co-produces valuable phenol.[1]	Tied to phenol demand, uses hazardous materials (benzene), energy-intensive.[2]
Isopropyl Alcohol (IPA) Dehydrogenation	Isopropyl Alcohol	85-95% per pass[3]	>98%	Moderate to High (endothermic reaction)	High purity acetone, simpler process than cumene.[4]	Requires IPA feedstock, which is often produced from propylene.
Acetone-Butanol-Ethanol (ABE) Fermentation	Carbohydrates (e.g., starch, glucose)	0.25-0.4 g total solvents/g sugar	~30% of total solvents (3:6:1 ratio of Acetone:Butanol:Ethanol)[5][6][7]	Low (fermentation), High (distillation)	Uses renewable feedstocks.[6]	Low product concentration, complex product separation, potential for microbial contamination.[6][7]
Direct Oxidation of Propylene (Wacker-Hoechst type)	Propylene, Oxygen	Varies (e.g., 11.6% propylene conversion)	Varies (e.g., 70.6%)	Moderate	Direct route from a common petrochemical feedstock.	Can produce chlorinated byproducts, catalyst stability can be an issue.
Photocatalytic Production from Propane (B168953)	Propane, Oxygen	Up to 100% propane conversion	Up to 69%[8]	Low (utilizes light energy)	Operates at room temperature and pressure, uses inexpensive catalyst (FeCl3).[8][9][10]	Still in early stages of development, scalability is a challenge.[10]
Syngas Fermentation	Synthesis Gas (CO, H₂, CO₂)	High (e.g., 1.8 mol/L acetone produced)[11]	High (engineered microbes)	Low (fermentation), Moderate (gas handling and product recovery)	Utilizes waste gases as feedstock, potentially carbon-negative.	Requires specialized microorganisms and fermenters, gas purification can be costly.[12]

Experimental Protocols

Cumene Process: Laboratory Scale Synthesis of Acetone

This protocol outlines the key steps for the laboratory-scale production of acetone via the cumene process.

Materials:

• Benzene

• Propylene

• Solid phosphoric acid or other suitable Lewis acid catalyst

• Air or oxygen source

• Sulfuric acid (concentrated)

• Sodium hydroxide (B78521) solution

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Alkylation (Formation of Cumene):

  • In a high-pressure reactor, combine benzene and the Lewis acid catalyst.

  • Introduce propylene gas at a controlled rate while maintaining a temperature of approximately 250°C and a pressure of 30 atm.[1]

  • After the reaction is complete, cool the reactor and separate the cumene from the unreacted benzene and catalyst.

• Oxidation (Formation of Cumene Hydroperoxide):

  • In a separate reactor, introduce the purified cumene.

  • Bubble air or oxygen through the cumene at a temperature of 80-120°C. A radical initiator can be added to facilitate the reaction.

  • Monitor the reaction progress by measuring the concentration of cumene hydroperoxide.

• Cleavage (Formation of Acetone and Phenol):

  • Carefully add the cumene hydroperoxide solution to a reactor containing a catalytic amount of concentrated sulfuric acid at a temperature of 50-90°C. This reaction is highly exothermic and requires careful temperature control.

  • The cumene hydroperoxide will decompose to form acetone and phenol.

• Product Separation and Purification:

  • Neutralize the reaction mixture with a sodium hydroxide solution.

  • Perform a liquid-liquid extraction using an organic solvent to separate the acetone and phenol from the aqueous layer.

  • Dry the organic layer with a suitable drying agent.

  • Fractionally distill the organic layer to separate the acetone from the phenol and any unreacted cumene.

Dehydrogenation of Isopropyl Alcohol: A Laboratory Setup

This protocol describes a typical laboratory setup for the production of acetone by the dehydrogenation of isopropyl alcohol.

Materials:

• Isopropyl alcohol (IPA)

• Copper or zinc oxide/zirconium oxide catalyst

• Inert gas (e.g., nitrogen)

• Heating mantle or tube furnace

• Condenser

• Collection flask

Procedure:

• Reactor Setup:

  • Pack a tubular reactor with the chosen catalyst.

  • Place the reactor in a tube furnace or wrap it with a heating mantle.

  • Connect the inlet of the reactor to a system for delivering vaporized IPA and the outlet to a condenser.

• Reaction:

  • Heat the reactor to the desired temperature (typically 300-400°C).

  • Vaporize the isopropyl alcohol and pass the vapor over the heated catalyst. An inert gas can be used as a carrier. The reaction is endothermic, so continuous heating is required.[3]

  • The dehydrogenation of IPA will produce acetone and hydrogen gas.

• Product Collection:

  • The gaseous product stream from the reactor is passed through a condenser to liquefy the acetone and any unreacted IPA.

  • The liquid condensate is collected in a flask. The hydrogen gas will pass through the condenser and can be vented or collected.

• Purification:

  • The collected liquid, which is a mixture of acetone, water (if present in the initial IPA), and unreacted IPA, can be purified by fractional distillation to obtain high-purity acetone.

Acetone-Butanol-Ethanol (ABE) Fermentation: A Batch Fermentation Protocol

This protocol outlines the basic steps for a laboratory-scale ABE fermentation.

Materials:

• A suitable strain of Clostridium acetobutylicum

• Fermentation medium (containing a carbohydrate source like glucose or starch, nitrogen source, vitamins, and minerals)

• Anaerobic fermentation vessel (bioreactor)

• Sterilization equipment (autoclave)

• pH meter and controller

• Gas outlet for venting fermentation gases (CO₂ and H₂)

Procedure:

• Media Preparation and Sterilization:

  • Prepare the fermentation medium according to the specific requirements of the Clostridium strain.

  • Sterilize the medium and the fermenter by autoclaving to prevent microbial contamination.

• Inoculation:

  • Aseptically inoculate the sterile medium with a pre-culture of Clostridium acetobutylicum.

• Fermentation:

  • Maintain the fermentation under strict anaerobic conditions at a constant temperature, typically 37°C.

  • The fermentation proceeds in two phases:

    • Acidogenesis: In the initial phase, the bacteria produce acetic acid and butyric acid, causing the pH of the medium to drop.[6]

    • Solventogenesis: As the pH drops to around 4.5-5.0, the bacterial metabolism shifts to produce acetone, butanol, and ethanol.[13]

  • Monitor the pH and the production of acids and solvents throughout the fermentation process.

• Product Recovery:

  • After the fermentation is complete (typically 48-72 hours), the fermentation broth is harvested.

  • The solvents (acetone, butanol, and ethanol) are separated from the broth and from each other, usually by fractional distillation.

Signaling Pathways and Experimental Workflows

Cumene Process Workflow

Caption: Workflow of the Cumene Process for Acetone and Phenol Production.

Isopropyl Alcohol Dehydrogenation Workflow

References

• 1. Cumene process - Wikipedia [en.wikipedia.org]
• 2. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 3. Acetone Production via Isopropanol Dehydrogenation | PDF | Chemical Reactor | Catalysis [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. misac.org.uk [misac.org.uk]
• 6. Acetone–butanol–ethanol fermentation - Wikipedia [en.wikipedia.org]
• 7. Acetone-butanol-ethanol fermentation - Open Source Ecology [wiki.opensourceecology.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A novel method to obtain acetone more simply, safely and cheaply | EurekAlert! [eurekalert.org]
• 10. A novel method to obtain acetone more simply, safely and cheaply [agencia.fapesp.br]
• 11. Selective production of acetone during continuous synthesis gas fermentation by engineered biocatalyst Clostridium sp. MAceT113 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Process Engineering of the Acetone-Ethanol-Butanol (ABE) Fermentation in a Linear and Feedback Loop Cascade of Continuous Stirred Tank Reactors: Experiments, Modeling and Optimization [mdpi.com]